Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure
850807-08-8 structure
Product Name:Ethyl 3-amino-5-fluorobenzoate
CAS No:850807-08-8
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD05864359
CID:1082188
PubChem ID:2758794
Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-5-fluorobenzoate
    • AKOS005259226
    • 850807-08-8
    • SCHEMBL977094
    • Ethyl 3-fluoro-5-aminobenzoate
    • MB03645
    • Ethyl 5-Amino-3-fluorobenzoate
    • ethyl3-amino-5-fluorobenzoate
    • 5-amino-3-fluorobenzoic acid ethyl ester
    • MFCD05864359
    • EN300-6511413
    • WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • DB-088089
    • BBL101512
    • STL555308
    • MDL: MFCD05864359
    • Inchi: 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
    • InChI Key: WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

  • Exact Mass: 183.06955672g/mol
  • Monoisotopic Mass: 183.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

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